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Compound of Interest

Compound Name:
2-(2-Chloroethoxy)-1,3-

dimethoxybenzene

CAS No.: 24251-50-1

Cat. No.: B1338896

Get Quote

Executive Summary
2-(2-Chloroethoxy)-1,3-dimethoxybenzene is a bifunctional aromatic ether derived from 2,6-

dimethoxyphenol (Syringol). It serves as a critical intermediate in organic synthesis, primarily

functioning as a "linker" molecule that introduces the electron-rich 2,6-dimethoxyphenoxy motif

into larger pharmacological scaffolds. Its primary utility lies in its dual reactivity: the alkyl

chloride side chain acts as an electrophile for nucleophilic displacement, while the electron-rich

benzene ring is highly activated toward electrophilic aromatic substitution.

Key Applications:

Medicinal Chemistry: Synthesis of phenylpiperazine derivatives (GPCR ligands) and

cardiovascular agents (anti-arrhythmic analogs).

Material Science: Monomer precursor for functionalized redox-active polymers.

Organic Synthesis: Introduction of the 2,6-dimethoxyphenoxy protecting/directing group.
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Physicochemical Properties[2][3][4]
The compound exhibits properties characteristic of chlorinated aromatic ethers. The presence

of two methoxy groups at the ortho positions (relative to the ether linkage) creates significant

steric bulk and electronic density.

Property Value / Description Note

CAS Number 24251-50-1 Verified Identifier

IUPAC Name
2-(2-Chloroethoxy)-1,3-

dimethoxybenzene

Also: 1-(2-Chloroethoxy)-2,6-

dimethoxybenzene

Molecular Formula C₁₀H₁₃ClO₃

Molecular Weight 216.66 g/mol

Physical State
Low-melting Solid or Viscous

Liquid

Dependent on purity; tends to

supercool.[1]

Solubility
Soluble in DCM, EtOAc,

DMSO, MeOH
Insoluble in water.

LogP (Calc) ~2.53
Lipophilic; suitable for CNS

penetration.

H-Bond Donors 0

H-Bond Acceptors 3 Ether oxygens.

Synthesis & Production Methodology
The industrial and laboratory synthesis of 2-(2-Chloroethoxy)-1,3-dimethoxybenzene follows

a Williamson Ether Synthesis pathway. This protocol relies on the selective alkylation of 2,6-

dimethoxyphenol (Syringol) using a 1,2-dihaloethane surrogate.

Mechanistic Pathway
The reaction involves the deprotonation of the phenolic hydroxyl group to generate a

phenoxide anion. This nucleophile then attacks 1-bromo-2-chloroethane in an
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fashion. Bromide is the preferred leaving group over chloride due to the weaker C-Br bond,
ensuring the final product retains the chloro-substituent for future functionalization.

Representative Experimental Protocol
Reagents: 2,6-Dimethoxyphenol (1.0 eq), 1-Bromo-2-chloroethane (1.5 eq), Potassium

Carbonate (

, 2.0 eq).

Solvent: Acetonitrile (

) or DMF (Anhydrous).

Conditions: Reflux (

) for 12–18 hours.

Step-by-Step Procedure:

Activation: Dissolve 2,6-dimethoxyphenol in acetonitrile. Add anhydrous

and stir at room temperature for 30 minutes to generate the phenoxide.

Alkylation: Add 1-bromo-2-chloroethane dropwise. The excess dihalide prevents dimerization

(formation of 1,2-bis(2,6-dimethoxyphenoxy)ethane).

Reflux: Heat the mixture to reflux. Monitor consumption of phenol via TLC (Hexane:EtOAc

4:1).

Work-up: Filter off inorganic salts. Concentrate the filtrate. Redissolve in Ethyl Acetate and

wash with 1M NaOH (to remove unreacted phenol) followed by brine.

Purification: The crude oil is purified via silica gel column chromatography or recrystallization

from cold hexane/ether if solid.

Synthesis Workflow Diagram
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Figure 1: Selective alkylation pathway via Williamson Ether Synthesis.

Reactivity & Applications in Drug Design
The value of 2-(2-Chloroethoxy)-1,3-dimethoxybenzene lies in its orthogonal reactivity. It

contains a stable aryl ether core and a reactive alkyl chloride tail.

Nucleophilic Substitution (Linker Chemistry)
The primary use of this compound is to attach the 2,6-dimethoxyphenoxyethyl moiety to

amines. The terminal chloride is a good leaving group, particularly when catalyzed by iodide

(Finkelstein condition).

Reaction: Product + Secondary Amine (

)

Tertiary Amine.

Application: This generates structures analogous to Mexiletine or Phenylpiperazine

antipsychotics, where the ether chain provides a flexible linker that positions the aromatic

ring into hydrophobic pockets of receptors (e.g.,

-adrenergic or 5-HT receptors).

Electrophilic Aromatic Substitution
The benzene ring is activated by three oxygen donors (one ethoxy, two methoxy).
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Regioselectivity: The 4-position (para to the ethoxy group) is the primary site for electrophilic

attack (Nitration, Halogenation, Formylation).

Utility: This allows for further elaboration of the scaffold after the linker has been attached,

enabling "late-stage functionalization."

Application Logic Diagram

2-(2-Chloroethoxy)-
1,3-dimethoxybenzene

Pathway A: Nucleophilic Substitution
(Side Chain Functionalization)

Pathway B: Electrophilic Substitution
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(NaI Catalyst) Reagent: HNO3 or Br2

Target: GPCR Ligands
(Phenylpiperazine Derivatives)

SN2 Displacement

Target: 4-Substituted
Syringol Derivatives

SEAr at C-4 Position
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Figure 2: Divergent synthetic utility for pharmacophore construction.

Safety & Handling (SDS Summary)
Signal Word:WARNING
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Hazard Class H-Code Statement

Skin Irritation H315 Causes skin irritation.[2]

Eye Irritation H319
Causes serious eye irritation.

[2][3]

STOT-SE H335
May cause respiratory

irritation.[2][3]

Handling Protocols:

PPE: Nitrile gloves and safety glasses are mandatory. The compound is an alkylating agent;

avoid all skin contact to prevent potential sensitization.

Storage: Store in a cool, dry place under inert gas (Nitrogen/Argon). Ethers can form

peroxides upon prolonged exposure to air; however, the stability of this specific ether is

relatively high due to the lack of abstractable allylic/benzylic protons adjacent to the ether

oxygen (the

-protons are adjacent to the benzene ring, but the steric bulk protects them).

Spill Response: Absorb with inert material (vermiculite) and dispose of as hazardous organic

waste.

References
Sigma-Aldrich. (n.d.).[4] 2-(2-chloroethoxy)-1,3-dimethoxybenzene Product Sheet.

Retrieved from

National Center for Biotechnology Information. (2025). PubChem Compound Summary for

CID 13015717, 2-Chloro-1,3-dimethoxybenzene. (Note: Related structural data). Retrieved

from

Shutske, G. M., et al. (1982). Process for the preparation of 2-chloro-1,3-dimethoxybenzene.

EP0067342A1. (Provides context on the reactivity of the parent Syringol ring). Retrieved

from

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAB2349730&productDescription=2-CHLRO-14-DIMETHOXYBNZEN+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2349730&productDescription=2-CHLRO-14-DIMETHOXYBNZEN+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC197770250&productDescription=5-CHLORO-1%2C3-DIMETHOXYBE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2349730&productDescription=2-CHLRO-14-DIMETHOXYBNZEN+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC197770250&productDescription=5-CHLORO-1%2C3-DIMETHOXYBE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/TW/en/sds/aldrich/w238600?userType=undefined
https://www.benchchem.com/product/b1338896/docs?utm_src=pdf-body#technical-profile-2-2-chloroethoxy-1-3-dimethoxybenzene-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338896?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fisher Scientific. (2025).[2] Safety Data Sheet: 2-Chloro-1,4-dimethoxybenzene. (Used for

comparative safety profile of chlorinated dimethoxybenzenes). Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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